molecular formula C12H14N2O2 B14834538 4-Cyclopropoxy-5-isopropoxynicotinonitrile

4-Cyclopropoxy-5-isopropoxynicotinonitrile

Cat. No.: B14834538
M. Wt: 218.25 g/mol
InChI Key: LWELULUETHPPAK-UHFFFAOYSA-N
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Description

4-Cyclopropoxy-5-isopropoxynicotinonitrile is a chemical compound with the molecular formula C12H14N2O2 and a molecular weight of 218.25 g/mol . This compound is known for its unique structure, which includes both cyclopropoxy and isopropoxy groups attached to a nicotinonitrile core. It is primarily used in research and development settings.

Preparation Methods

The synthesis of 4-Cyclopropoxy-5-isopropoxynicotinonitrile involves several steps. One common synthetic route includes the reaction of 4-cyclopropoxy-5-bromonicotinonitrile with isopropyl alcohol in the presence of a base, such as potassium carbonate, under reflux conditions . The reaction typically proceeds through a nucleophilic substitution mechanism, where the bromine atom is replaced by the isopropoxy group. Industrial production methods may involve similar steps but are optimized for larger scale production and higher yields.

Chemical Reactions Analysis

4-Cyclopropoxy-5-isopropoxynicotinonitrile undergoes various chemical reactions, including:

Scientific Research Applications

4-Cyclopropoxy-5-isopropoxynicotinonitrile has several applications in scientific research:

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-5-isopropoxynicotinonitrile involves its interaction with specific molecular targets. It is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. The exact pathways involved are still under investigation, but it is known to affect cellular processes such as signal transduction and gene expression .

Comparison with Similar Compounds

4-Cyclopropoxy-5-isopropoxynicotinonitrile can be compared with other similar compounds, such as:

  • 4-Cyclopropoxy-5-methoxynicotinonitrile
  • 4-Cyclopropoxy-5-ethoxynicotinonitrile
  • 4-Cyclopropoxy-5-propoxynicotinonitrile

These compounds share similar structural features but differ in the nature of the alkoxy groups attached to the nicotinonitrile core. The unique combination of cyclopropoxy and isopropoxy groups in this compound gives it distinct chemical and biological properties .

Properties

Molecular Formula

C12H14N2O2

Molecular Weight

218.25 g/mol

IUPAC Name

4-cyclopropyloxy-5-propan-2-yloxypyridine-3-carbonitrile

InChI

InChI=1S/C12H14N2O2/c1-8(2)15-11-7-14-6-9(5-13)12(11)16-10-3-4-10/h6-8,10H,3-4H2,1-2H3

InChI Key

LWELULUETHPPAK-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=C(C(=CN=C1)C#N)OC2CC2

Origin of Product

United States

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